Cas no 2227668-33-7 ((1R)-1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227668-33-7
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 6083372
• PubChem ID: 129452889
• Update Time: 2025-10-21

(1R)-1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1970472
• 2227668-33-7

• Inchi： 1S/C7H5ClF3NO/c8-5-3-1-2-4(12-5)6(13)7(9,10)11/h1-3,6,13H/t6-/m1/s1
• InChI Key： AWRGAJVHXZSXNK-ZCFIWIBFSA-N
• SMILES： ClC1=CC=CC([C@H](C(F)(F)F)O)=N1

Computed Properties

• Exact Mass: 211.0011760g/mol
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol

Introduction to (1R)-1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227668-33-7)

(1R)-1-(6-chloropyridin-2-yl)-2,2,2-trifluoroethan-1-ol, commonly referred to by its CAS number CAS No. 2227668-33-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at the 6-position and a trifluoroethyl alcohol group at the 1-position. The stereochemistry at the 1-position is specifically defined as the R configuration, making this compound distinct from its possible stereoisomers.

The synthesis of (1R)-1-(6-chloropyridin-2-yl)-trifluoroethanol involves a series of carefully optimized chemical reactions. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess. The use of chiral catalysts has been pivotal in achieving the desired stereochemistry, which is critical for its application in chiral recognition and asymmetric synthesis.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The presence of both a pyridine ring and a trifluoroethyl group makes it an ideal candidate for use as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its potential as a building block for constructing complex molecular architectures with tailored pharmacokinetic properties.

In addition to its role in drug discovery, (1R)-1-(6-chloropyridin-yl)trifluoroethanol has found utility in materials science. Its unique combination of electron-withdrawing groups and hydroxyl functionality makes it suitable for use in the development of advanced polymers and coatings. Researchers have explored its ability to participate in click chemistry reactions, leading to the creation of novel materials with enhanced mechanical and thermal properties.

The environmental impact of this compound has also been a subject of recent investigation. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term persistence and degradation pathways in various environmental matrices.

In conclusion, (1R)-1-(6-chloropyridin-yl)trifluoroethanol (CAS No. 2227668-33-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool for researchers working in asymmetric synthesis, drug discovery, and materials science. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing chemical science.